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Compound of Interest

4-Acetoxy-3,5-
Compound Name:
dimethoxybenzaldehyde

Cat. No. B1202025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 4-acetoxy-3,5-
dimethoxybenzaldehyde from syringaldehyde. This conversion is a fundamental acetylation
reaction, protecting the phenolic hydroxyl group of syringaldehyde. This protected form is a
valuable intermediate in the synthesis of various pharmaceutical compounds and complex
organic molecules. This document outlines a common and efficient experimental protocol,
presents key quantitative data, and visualizes the experimental workflow.

Chemical Transformation

The synthesis involves the acetylation of the hydroxyl group of syringaldehyde (4-hydroxy-3,5-
dimethoxybenzaldehyde) using an acetylating agent, typically acetic anhydride, in the presence
of a base or catalyst. The reaction results in the formation of 4-acetoxy-3,5-
dimethoxybenzaldehyde, also known as syringaldehyde acetate.[1]

Quantitative Data Summary

The following table summarizes the key quantitative data associated with the synthesis of 4-
acetoxy-3,5-dimethoxybenzaldehyde from syringaldehyde. The data is compiled from typical
laboratory-scale syntheses and may vary based on specific reaction conditions and scale.
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Parameter Value Reference

Reactant Syringaldehyde [2][3]

Molar Mass 182.17 g/mol [3]

Acetylating Agent Acetic Anhydride [41[5]

Molar Mass 102.09 g/mol N/A

Broduct 4-—acetoxy—3,5- (1]
dimethoxybenzaldehyde

Molar Mass 224.21 g/mol [1]

Typical Solvent

Pyridine or solvent-free

[4]

Catalyst/Base

Sodium hydroxide or catalytic

acid/base

[4]115]

Reaction Temperature

Room temperature to 60°C

[4]

Reaction Time 1- 24 hours [4]
Typical Yield 85-97% [4]
Purity >97% after purification [6]

Experimental Protocol

This section details a standard laboratory procedure for the synthesis of 4-acetoxy-3,5-

dimethoxybenzaldehyde from syringaldehyde. This protocol is based on established methods

for the acetylation of phenolic compounds.[4][5]

Materials:

Syringaldehyde

Acetic Anhydride

Crushed Ice

10% Sodium Hydroxide Solution
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e Deionized Water

e 95% Ethanol

e Conical Flask (250 mL)

e Buchner Funnel and Flask

« Filter Paper

Stirring Apparatus

Procedure:

Dissolution of Syringaldehyde: In a 250 mL conical flask, dissolve 1.5 g of syringaldehyde in
25 mL of 10% sodium hydroxide solution.

e Cooling: Cool the solution by adding approximately 30 g of crushed ice.

o Addition of Acetic Anhydride: While stirring, add 4 mL of acetic anhydride to the cooled
solution.

» Reaction: Stopper the flask and shake vigorously for 20 minutes. A cloudy, milky white
precipitate of 4-acetoxy-3,5-dimethoxybenzaldehyde will form.

« Isolation of Product: Filter the precipitate using a Buchner funnel.

e Washing: Wash the collected solid with ice-cold water to remove any unreacted starting
materials and impurities.

e Recrystallization: Recrystallize the crude product from 95% ethanol to obtain pure, white
crystalline needles of 4-acetoxy-3,5-dimethoxybenzaldehyde.

e Drying: Dry the purified product in a desiccator or a vacuum oven at a low temperature.

Experimental Workflow Visualization
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The following diagram illustrates the key stages of the synthesis process, from the initial
reaction to the final purified product.

Reaction

Start: Syringaldehyde & 10% NaOH

Add Crushed Ice

Add Acetic Anhydride

Shake for 20 min

Transfer to funnel

Work-up

Filter Precipitate

Wash with Ice-Cold Water

Transfer crude product

Purification

[Recrystallize from 95% EthanoD

Dry Product

Final Product

End: Pure 4-acetoxy-3,5-dimethoxybenzaldehyde
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Caption: Experimental workflow for the synthesis of 4-acetoxy-3,5-dimethoxybenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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